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Abstract

Pentadec-5-en-1-yne is a long-chain enyne, a class of organic compounds characterized by
the presence of both a double and a triple carbon-carbon bond. Such motifs are found in
various natural products and are valuable building blocks in organic synthesis. This technical
guide outlines plausible synthetic pathways for Pentadec-5-en-1-yne, providing detailed
experimental protocols for key transformations based on established methodologies. The guide
summarizes quantitative data for analogous reactions to offer expected outcomes and includes
visualizations of the synthetic routes to facilitate understanding and implementation in a
laboratory setting.

Retrosynthetic Analysis

A retrosynthetic analysis of Pentadec-5-en-1-yne suggests several viable disconnection
points. The most strategic disconnections involve the formation of the carbon-carbon bonds of
the enyne moiety, primarily through transition metal-catalyzed cross-coupling reactions. Two
primary retrosynthetic pathways are considered:

o Pathway A: Sonogashira Coupling: Disconnection at the C4-C5 bond suggests a
Sonogashira coupling between a terminal alkyne and a vinyl halide. This approach would
involve coupling a C13 vinyl halide with ethyne or a protected equivalent. A more practical
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forward synthesis would involve coupling a shorter chain terminal alkyne with a longer chain
vinyl halide.

o Pathway B: Negishi Coupling: Another effective cross-coupling strategy is the Negishi
coupling, which involves the reaction of an organozinc reagent with an organic halide. This
would entail the coupling of an alkynylzinc reagent with a vinyl halide.

This guide will focus on a forward synthesis inspired by the Sonogashira coupling, a widely
utilized and robust method for the formation of enynes.[1][2][3]

Proposed Synthetic Pathway: Sonogashira
Coupling

The proposed synthesis of Pentadec-5-en-1-yne involves a two-step process starting from
commercially available or readily synthesizable materials. The key step is a Sonogashira cross-
coupling reaction between a terminal alkyne and a vinyl halide.

Overall Reaction Scheme:
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Reactants

Vinyl Halide (R2-CH=CH-X)

Terminal Alkyne (R1-C=CH)

Catalytic System

Base (e.g., Triethylamine) B Enyne Product (R1-C=C-CH=CH-R2)

Cu(l) Co-catalyst (e.g., Cul) [H-1

Pd(0) Catalyst (e.g., Pd(PPh3)4)
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Pd(0)L2 Vinyl Halide

Oxidative Addition

trans-R-Pd(I1)(X)L2 Copper Acetylide

Transmetalation
Regenerates

Catalyst

trans-R-Pd(Il)(C=C-R")L2

cis-Isomerization

cis-R-Pd(I)(C=C-R")L2

Reductive Elimination

Enyne Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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